N-(4-fluorobenzo[d]thiazol-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C15H11FN2O2S/c1-20-10-5-2-4-9(8-10)14(19)18-15-17-13-11(16)6-3-7-12(13)21-15/h2-8H,1H3,(H,17,18,19)
• InChI Key: PXNBMWVIOWAVTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C15H11FN2O2S
• Molecular Weight: 302.3 g/mol

Description

Benzothiazoles, which is a component of your compound, are heterocyclic compounds with a wide range of applications in fields such as medicinal chemistry due to their diverse biological activities. They are found in many potent biologically active compounds.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using techniques such as nuclear magnetic resonance (NMR), liquid chromatograph-mass spectrometer (LC-MS), and high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives can be quite diverse, depending on the specific substituents present on the benzothiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined using various analytical techniques. For example, the melting point can be determined using a micromelting point apparatus, and the infrared (IR) spectrum can provide information about the functional groups present.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Targeting Protease Activated Receptors (PARs) : This compound has been investigated for its potential as a protease-activated receptor (PAR) modulator. PARs play crucial roles in cellular signaling, inflammation, and thrombosis. .

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their specific structure and the biological target. Some benzothiazole derivatives have been found to have anti-inflammatory properties, while others have shown potential as anticancer agents.

Safety and Hazards

The safety and hazards associated with a specific benzothiazole derivative would depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

The future research directions in the field of benzothiazole derivatives are likely to involve the design and synthesis of new compounds with improved biological activity and selectivity. This could involve modifications to the benzothiazole ring or the addition of new functional groups.